2-chloro-N-(2,3-difluorophenyl)acetamide

• IUPAC Name: 2-chloro-N-(2,3-difluorophenyl)acetamide
• InChI: InChI=1S/C8H6ClF2NO/c9-4-7(13)12-6-3-1-2-5(10)8(6)11/h1-3H,4H2,(H,12,13)
• InChI Key: ZKGBKWPNVPJGEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)NC(=O)CCl
• Molecular Formula: C8H6ClF2NO
• Molecular Weight: 205.59 g/mol

Description

2-chloro-N-(2,3-difluorophenyl)acetamide, also known as DFCAA, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. DFCAA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 233.64 g/mol. In

Mechanism of Action

2-chloro-N-(2,3-difluorophenyl)acetamide's mechanism of action is not fully understood, but it is believed to inhibit the growth of cancer cells by interfering with the cell cycle and inducing apoptosis. This compound has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of DNA and RNA, which may contribute to its anticancer effects.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of several cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have anti-inflammatory effects, which may be beneficial for the treatment of certain diseases. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2,3-difluorophenyl)acetamide has several advantages for use in lab experiments, including its high purity and stability. This compound is also readily available and has a low cost, making it an attractive option for researchers. However, this compound's potential toxicity and limited solubility in water may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-chloro-N-(2,3-difluorophenyl)acetamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential as a drug candidate for the treatment of cancer and other diseases. The potential use of this compound as a herbicide also warrants further investigation. Overall, this compound has the potential to have significant applications in various fields, and continued research on this compound is warranted.

Synthesis Methods

2-chloro-N-(2,3-difluorophenyl)acetamide can be synthesized through a multistep process involving the reaction of 2,3-difluoroaniline with chloroacetyl chloride. The resulting product is then treated with sodium hydroxide to form this compound. This synthesis method has been optimized and has a high yield, making it a viable option for large-scale production.

Scientific Research Applications

2-chloro-N-(2,3-difluorophenyl)acetamide has several potential applications in scientific research, including as a building block for the synthesis of other compounds and as a reagent in organic chemistry. This compound has also been studied for its potential use as a herbicide due to its ability to inhibit the growth of certain plants. Additionally, this compound has been explored for its potential as a drug candidate for the treatment of cancer and other diseases.